Cas no 1160260-35-4 (3-Bromo-5-ethoxy-4-methoxybenzoyl chloride)
3-Bromo-5-ethoxy-4-methoxybenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-BROMO-5-ETHOXY-4-METHOXYBENZOYL CHLORIDE
- STL508861
- BBL037178
- benzoyl chloride, 3-bromo-5-ethoxy-4-methoxy-
- 3-Bromo-5-ethoxy-4-methoxybenzoyl chloride
-
- MDL: MFCD12198015
- Inchi: 1S/C10H10BrClO3/c1-3-15-8-5-6(10(12)13)4-7(11)9(8)14-2/h4-5H,3H2,1-2H3
- InChI Key: FXVKMNQTFRXBJZ-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(=O)Cl)=CC(=C1OC)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 225
- Topological Polar Surface Area: 35.5
3-Bromo-5-ethoxy-4-methoxybenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B053350-250mg |
3-Bromo-5-ethoxy-4-methoxybenzoyl Chloride |
1160260-35-4 | 250mg |
$ 275.00 | 2022-06-01 | ||
| TRC | B053350-500mg |
3-Bromo-5-ethoxy-4-methoxybenzoyl Chloride |
1160260-35-4 | 500mg |
$ 450.00 | 2022-06-01 | ||
| TRC | B053350-1000mg |
3-Bromo-5-ethoxy-4-methoxybenzoyl Chloride |
1160260-35-4 | 1g |
$ 720.00 | 2022-06-01 | ||
| abcr | AB407983-500 mg |
3-Bromo-5-ethoxy-4-methoxybenzoyl chloride |
1160260-35-4 | 500MG |
€254.60 | 2023-02-20 | ||
| abcr | AB407983-1 g |
3-Bromo-5-ethoxy-4-methoxybenzoyl chloride |
1160260-35-4 | 1g |
€322.50 | 2023-06-17 | ||
| abcr | AB407983-5 g |
3-Bromo-5-ethoxy-4-methoxybenzoyl chloride |
1160260-35-4 | 5g |
€907.00 | 2023-06-17 | ||
| abcr | AB407983-500mg |
3-Bromo-5-ethoxy-4-methoxybenzoyl chloride; . |
1160260-35-4 | 500mg |
€269.00 | 2025-02-13 | ||
| abcr | AB407983-1g |
3-Bromo-5-ethoxy-4-methoxybenzoyl chloride; . |
1160260-35-4 | 1g |
€317.00 | 2025-02-13 | ||
| abcr | AB407983-5g |
3-Bromo-5-ethoxy-4-methoxybenzoyl chloride; . |
1160260-35-4 | 5g |
€877.00 | 2025-02-13 | ||
| A2B Chem LLC | AI10450-500mg |
3-Bromo-5-ethoxy-4-methoxybenzoyl chloride |
1160260-35-4 | >95% | 500mg |
$467.00 | 2024-04-20 |
3-Bromo-5-ethoxy-4-methoxybenzoyl chloride Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 3-Bromo-5-ethoxy-4-methoxybenzoyl chloride
Professional Introduction to 3-Bromo-5-ethoxy-4-methoxybenzoyl chloride (CAS No. 1160260-35-4)
3-Bromo-5-ethoxy-4-methoxybenzoyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1160260-35-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a unique structural motif, combining bromine, ethoxy, and methoxy substituents on a benzene ring, which endows it with distinct chemical properties and reactivity. The presence of a reactive chloroacetyl group further enhances its utility as an intermediate in the synthesis of various bioactive molecules.
The compound's molecular structure makes it a valuable building block for the development of novel therapeutic agents. In recent years, there has been growing interest in exploring the pharmacological potential of aryl chlorides, particularly those with halogenated aromatic rings. The bromine substituent, in particular, is known to enhance binding affinity and metabolic stability in drug candidates, making 3-bromo-5-ethoxy-4-methoxybenzoyl chloride a promising candidate for further investigation.
Recent studies have highlighted the role of benzoyl chlorides in the synthesis of protease inhibitors and kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The chloroacetyl moiety in 3-bromo-5-ethoxy-4-methoxybenzoyl chloride allows for facile acylation reactions with amines and other nucleophiles, facilitating the construction of peptidomimetics and small-molecule inhibitors. This property has been leveraged in the development of compounds targeting diseases such as cancer and neurodegenerative disorders.
One notable application of this compound is in the synthesis of fluorescent probes for cellular imaging. The bromine and methoxy groups can be readily modified via cross-coupling reactions, enabling the introduction of fluorophores or other functional groups that enhance imaging specificity. Such probes are increasingly used in high-throughput screening to identify novel drug candidates and to study protein-protein interactions in living cells.
The ethoxy group in 3-bromo-5-ethoxy-4-methoxybenzoyl chloride contributes to its solubility and bioavailability, making it an attractive scaffold for drug design. Additionally, the methoxy group can serve as a point of modification for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of their target molecules. This flexibility has been exploited in several research projects aimed at developing next-generation therapeutics.
In the context of drug discovery, 3-bromo-5-ethoxy-4-methoxybenzoyl chloride has been employed in the synthesis of antimicrobial agents. The combination of bromine and methoxy substituents on the aromatic ring is known to disrupt bacterial cell membranes by interfering with essential metabolic pathways. Preliminary studies have shown that derivatives of this compound exhibit promising activity against resistant strains of bacteria, offering a potential solution to the growing problem of antimicrobial resistance.
The compound's reactivity also makes it useful in materials science applications. For instance, it can be used to functionalize polymers with reactive sites that enhance adhesion or biocompatibility. Such materials are finding applications in medical devices and tissue engineering scaffolds.
From a synthetic chemistry perspective, 3-bromo-5-ethoxy-4-methoxybenzoyl chloride serves as an excellent precursor for constructing more complex heterocyclic compounds. The presence of multiple reactive sites allows for sequential functionalization via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. This versatility has made it a staple reagent in many synthetic laboratories focused on developing novel chemical entities.
The growing body of research on 3-bromo-5-ethoxy-4-methoxybenzoyl chloride underscores its importance as a versatile intermediate in organic synthesis. As new methodologies emerge for modifying aryl rings and introducing functional groups, this compound will likely continue to play a pivotal role in pharmaceutical innovation. Its unique structural features offer chemists a rich palette for designing molecules with tailored biological activities.
In conclusion, 3-bromo-5-ethoxy-4-methoxybenzoyl chloride (CAS No. 1160260-35-4) is a multifaceted compound with broad applications across multiple disciplines. Its utility as a synthetic intermediate for drug discovery, imaging probes, and materials science highlights its significance in modern chemical research. As advancements are made in synthetic methodologies and drug design paradigms, this compound will undoubtedly remain at the forefront of scientific exploration.
1160260-35-4 (3-Bromo-5-ethoxy-4-methoxybenzoyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)